Cas no 1402232-75-0 (3-Fluoro-4-[(3-methyloxetan-3-yl)methoxy]benzoic acid)

• Product Name: 3-Fluoro-4-[(3-methyloxetan-3-yl)methoxy]benzoic acid
• CAS No: 1402232-75-0
• MF: C₁₂H₁₃FO₄
• MW: 240.227627515793
• CID: 4917277
• Update Time: 2025-10-25

3-Fluoro-4-[(3-methyloxetan-3-yl)methoxy]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-[(3-methyloxetan-3-yl)methoxy]benzoic acid
• 3-Fluoro-4-((3-methyloxetan-3-yl)methoxy)benzoic acid

• Inchi： 1S/C12H13FO4/c1-12(5-16-6-12)7-17-10-3-2-8(11(14)15)4-9(10)13/h2-4H,5-7H2,1H3,(H,14,15)
• InChI Key： KJINDCACIYIRJB-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=CC=1OCC1(C)COC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 290
• XLogP3: 1.8
• Topological Polar Surface Area: 55.8

Additional information on 3-Fluoro-4-[(3-methyloxetan-3-yl)methoxy]benzoic acid

Introduction to 3-Fluoro-4-[(3-methyloxetan-3-yl)methoxy]benzoic acid (CAS No. 1402232-75-0)

3-Fluoro-4-[(3-methyloxetan-3-yl)methoxy]benzoic acid, identified by its Chemical Abstracts Service (CAS) number 1402232-75-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its structural complexity, which includes a benzoic acid core functionalized with a fluoro substituent and an oxygenated side chain. The presence of both fluoro and methyloxetan moieties imparts unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery and development.

The fluoro group, a well-documented pharmacophore in medicinal chemistry, is known for its ability to modulate metabolic stability, binding affinity, and lipophilicity of drug candidates. In particular, fluorine atoms can enhance the binding interactions between a molecule and its biological target, often leading to improved pharmacological activity. The incorporation of a fluoro substituent at the 3-position of the benzoic acid ring in 3-Fluoro-4-[(3-methyloxetan-3-yl)methoxy]benzoic acid suggests that this compound may exhibit enhanced binding affinity to specific enzymes or receptors, which could be exploited for therapeutic purposes.

The other key structural feature of this compound is the (3-methyloxetan-3-yl)methoxy group attached to the 4-position of the benzoic acid ring. This moiety introduces both oxygen and methylene units into the molecule, which can influence its solubility, permeability, and overall bioavailability. The oxetane ring is a strained three-membered cyclic ether that often serves as a bioisostere for other oxygen-containing heterocycles. The strained nature of the oxetane ring can enhance metabolic stability while maintaining favorable pharmacokinetic properties. Additionally, the methoxy group can serve as a hydrogen bond acceptor, further modulating interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. Studies have shown that compounds containing both fluoro and oxetane moieties often exhibit potent activity against various biological targets. For instance, derivatives of benzoic acid with similar structural features have been reported to possess anti-inflammatory, anti-cancer, and antimicrobial properties. The compound 3-Fluoro-4-[(3-methyloxetan-3-yl)methoxy]benzoic acid may therefore hold promise in these therapeutic areas.

In vitro studies have begun to explore the potential pharmacological effects of 3-Fluoro-4-[(3-methyloxetan-3-yl)methoxy]benzoic acid. Initial experiments suggest that this compound may interact with enzymes such as cytochrome P450 (CYP) isoforms, which are crucial in drug metabolism. The presence of the fluoro group could influence substrate specificity and metabolic pathways, potentially leading to improved drug bioavailability or reduced toxicity. Furthermore, the oxetane moiety may interact with binding pockets in enzymes or receptors, altering their conformation and function.

The synthesis of 3-Fluoro-4-[(3-methyloxetan-3-yl)methoxy]benzoic acid presents unique challenges due to its complex structure. Advanced synthetic methodologies are required to construct the benzoic acid core while introducing the correct functional groups in their appropriate positions. Techniques such as palladium-catalyzed cross-coupling reactions, nucleophilic substitution reactions, and protecting group strategies are often employed in its synthesis. The development of efficient synthetic routes is essential for large-scale production and further exploration of this compound's potential.

The pharmaceutical industry has increasingly focused on developing novel compounds with unique structural features to address unmet medical needs. Compounds like 3-Fluoro-4-[(3-methyloxetan-3-ylmethoxy]benzoic acid, which combine multiple pharmacophores into a single molecule, offer exciting opportunities for innovation. By leveraging computational tools and high-throughput screening techniques, researchers can rapidly identify derivatives with enhanced potency or selectivity. The integration of machine learning algorithms into drug discovery pipelines has further accelerated the identification of promising candidates for clinical development.

Future research on 3-fluoro -4-[ ( -methyl oxeta ne - -methyl ox y ] - me thoxy ] - be n z o i c ac i d ( C A S N o . 1 4 0 2 2 32 - 7 5 - 0 ) may focus on optimizing its pharmacokinetic properties through structure-based drug design. By modifying substituents or exploring alternative synthetic routes, researchers can fine-tune the molecule's solubility, permeability, and metabolic stability. Additionally, preclinical studies will be necessary to evaluate its safety profile and therapeutic efficacy in animal models before human trials can begin.

The broader significance of compounds like 3-fluoro -4-[ ( -methyl oxeta ne - -methyl ox y ] - me thoxy ] - be n z o i c ac i d ( C A S N o . 1 4 0 2 2 32 - 7 5 - 0 ) lies in their potential to inspire new generations of drugs with improved therapeutic outcomes. As our understanding of disease mechanisms continues to evolve, so does our ability to design molecules that precisely target specific biological pathways. The integration of interdisciplinary approaches—combining organic chemistry, medicinal chemistry, biochemistry, and computational biology—will be essential in realizing this vision.